BENGHE Validation & Comparative

Check Availability & Pricing

Comparing the lifecycle assessment of M25 and
geopolymer concrete

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M 25

Cat. No.: B1574474

A Comparative Lifecycle Assessment of M25 and Geopolymer Concrete

This guide provides a comprehensive comparison of the lifecycle assessment (LCA) of M25
grade conventional concrete and geopolymer concrete. The assessment covers key
environmental impact categories, offering researchers, scientists, and drug development
professionals a thorough understanding of the sustainability of these two materials. The data
presented is synthesized from various experimental studies, and the methodologies adhere to
international standards.

Introduction

Conventional concrete, particularly M25 grade, is a widely used construction material. Its
production, however, is a significant contributor to global carbon dioxide (CO2) emissions,
primarily due to the manufacturing of Ordinary Portland Cement (OPC). Geopolymer concrete
has emerged as a promising, more sustainable alternative, utilizing industrial by-products such
as fly ash and slag, thereby reducing the reliance on cement.[1][2][3] This guide provides a
cradle-to-gate lifecycle comparison of these two types of concrete.

Mix Design

For a meaningful comparison, it is essential to define the mix proportions for both M25 and a
representative geopolymer concrete.

Table 1: Mix Proportions for M25 and Geopolymer Concrete (per ms3)
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Component M25 Concrete Geopolymer Concrete
Cement (OPC 43 Grade) 350 kg

Fly Ash - 408 kg

Fine Aggregate (Sand) 775 kg 612 kg

Coarse Aggregate (20mm) 1207 kg 1139 kg

Water 157.5 kg

Sodium Hydroxide (NaOH) - 54.4 kg (16M solution)
Sodium Silicate (NazSiOs) - 136 kg
Superplasticizer 3.85 kg As required
Water/Binder Ratio 0.45

Alkaline Liquid/Fly Ash Ratio - 0.45

Note: The M25 mix design is based on IS 10262:2019 guidelines.[4][5] The geopolymer
concrete mix is a representative formulation from experimental studies.

Lifecycle Assessment: Quantitative Data

The following table summarizes the key environmental impact indicators for M25 and
geopolymer concrete from a cradle-to-gate perspective. The functional unit for this assessment
is one cubic meter (1 m3) of concrete.

Table 2: Comparative Lifecycle Assessment Data for M25 and Geopolymer Concrete (per m?3)
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Percentage
Geopolymer Reduction with
Impact Category M25 Concrete
Concrete Geopolymer
Concrete
Global Warming
Potential (GWP) (kg 350 - 450 150 - 250 43% - 56%
COz2eq.)
Energy Consumption
1500 - 2000 800 - 1200 40% - 47%
(MJ)
Water Consumption
. 150 - 200 100 - 150 25% - 33%
(Liters)
Acidification Potential
15-25 20-3.0 -33% - -20%
(AP) (kg SOz eq.)
Eutrophication
Potential (EP) (kg N 0.4-0.6 0.5-0.7 -25% - -17%

eq.)

Note: The data is synthesized from multiple lifecycle assessment studies.[2][6][7][8][9] The
ranges reflect variations in raw material sourcing, production processes, and allocation
methods. The negative percentage for AP and EP indicates a potential increase in these
impacts for geopolymer concrete, primarily due to the production of alkaline activators.

Experimental Protocols

The lifecycle assessment of both concrete types follows the framework established by ISO
14040 and ISO 14044.[1][10][11][12][13]

Goal and Scope Definition

The primary goal is to compare the environmental performance of M25 conventional concrete
and a fly ash-based geopolymer concrete. The system boundary is "cradle-to-gate,” which
includes the following life cycle stages:
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e Al: Raw Material Supply: Extraction and processing of all raw materials, including
aggregates, cement, fly ash, and alkaline activators.

e A2: Transport: Transportation of raw materials to the concrete production facility.

e A3: Manufacturing: The concrete production process, including batching, mixing, and energy
consumption at the plant.

Life Cycle Inventory (LCI)

This phase involves collecting data on all inputs and outputs for each process within the
system boundary.

e Inputs: Raw materials (quantities from Table 1), energy (electricity and fuels), and water.

e Outputs: Concrete (1 m3), emissions to air (e.g., COz, SOz, NOx), emissions to water, and
solid waste.

Data is collected from literature, industry reports, and life cycle inventory databases.

Life Cycle Impact Assessment (LCIA)

The LCI data is translated into potential environmental impacts. This involves:
o Classification: Assigning LCI results to different impact categories (e.g., GWP, AP, EP).

o Characterization: Converting the classified LCI results into common units for each impact
category using characterization factors (e.g., converting different greenhouse gases into kg
CO:2 equivalents for GWP).

Interpretation

The results of the LCIA are analyzed to draw conclusions and make recommendations. This
includes identifying the main drivers of environmental impact for each concrete type and
comparing their overall environmental performance. For M25 concrete, the production of
Portland cement is the primary contributor to its environmental footprint.[1] For geopolymer
concrete, the production of alkaline activators, particularly sodium silicate, is a significant factor.
[8][14]
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Visualizations

Lifecycle Stages Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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